Cas no 1805085-20-4 (4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid)

• Product Name: 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid
• CAS No: 1805085-20-4
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4942602
• Update Time: 2025-05-23

4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F4NO3/c10-5-2-6(14)4(9(11,12)13)1-3(5)7(15)8(16)17/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： SSPLVKADSDZCGU-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(F)(F)F)C=C1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6

Additional information on 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid

4-Amino-2-fluoro-5-(trifluoromethyl)mandelic Acid: A Comprehensive Overview

4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid (CAS No. 1805085-20-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a mandelic acid backbone with substituents at the 4-, 2-, and 5-positions, including an amino group, a fluorine atom, and a trifluoromethyl group, respectively. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the functional groups. Such innovations highlight the ongoing efforts to optimize the production of this compound for industrial and research purposes.

One of the most promising applications of 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid lies in its potential as a building block for drug development. The compound's structure allows for versatile modifications, making it a valuable precursor in the synthesis of bioactive molecules. Recent studies have explored its role in designing inhibitors for key enzymes involved in various diseases, including cancer and neurodegenerative disorders. For example, researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against tyrosine kinases, which are often overexpressed in cancer cells.

In addition to its pharmaceutical applications, 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in creating advanced materials for catalysis and sensing applications. For instance, recent research has focused on incorporating this compound into metal-organic frameworks (MOFs) to enhance their catalytic efficiency in organic transformations. The trifluoromethyl group, in particular, plays a crucial role in modulating the electronic properties of the framework, making it more suitable for specific catalytic reactions.

The chemical stability and reactivity of 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid are also areas of active research. Studies have shown that the compound exhibits remarkable stability under various reaction conditions, making it ideal for use in harsh chemical environments. Furthermore, its reactivity towards nucleophilic substitution and electrophilic addition reactions has been extensively studied, providing valuable insights into its potential as a versatile reagent in organic synthesis.

From an environmental perspective, understanding the degradation pathways of 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid is crucial for assessing its ecological impact. Recent research has focused on identifying the microbial communities capable of degrading this compound under aerobic and anaerobic conditions. These studies have revealed that certain bacterial strains can efficiently break down the compound into less harmful byproducts, offering a potential solution for mitigating environmental contamination.

In conclusion, 4-Amino-2-fluoro-5-(trifluoromethyl)mandelic acid (CAS No. 1805085-20-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.